4-Dimethylamino-4'-carboxylazobenzene

• IUPAC Name: 4-[[4-(dimethylamino)phenyl]diazenyl]benzoic acid
• InChI: InChI=1S/C15H15N3O2/c1-18(2)14-9-7-13(8-10-14)17-16-12-5-3-11(4-6-12)15(19)20/h3-10H,1-2H3,(H,19,20)
• InChI Key: WCKQPPQRFNHPRJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)N=NC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C15H15N3O2
• DSSTOX Substance ID: DTXSID50862438
• Molecular Weight: 269.30 g/mol
• Solubility: 19.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 6268-49-1

Description

4-Dimethylamino-4’-carboxylazobenzene is a chemical compound with the molecular formula C15H15N3O2. It appears as yellow crystalline leaflets or an orange powder.

Molecular Structure Analysis

The molecular structure of 4-Dimethylamino-4’-carboxylazobenzene has been studied using techniques such as Inelastic Neutron Scattering (INS) and periodic Density Functional Theory (DFT) calculations. The presence of different vibrational modes in the crystal is confirmed via Fourier Transform Infrared (FTIR) spectroscopy.

Physical And Chemical Properties Analysis

4-Dimethylamino-4’-carboxylazobenzene is insoluble in water and may form an explosive mixture in air. Its physical properties, such as cut-off wavelength, bandgap, extinction coefficient, Urbach energy, electrical conductivity, and optical conductivity, have been studied using ultraviolet–visible near infra-red spectroscopy (UV-Vis-NIR).

Scientific Research Applications

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Mechanism of Action

Target of Action

DABCYL acid, also known as Para Methyl Red, 4-Dimethylaminoazobenzene-4’-carboxylic Acid, 4-Dimethylamino-4’-carboxylazobenzene, or simply Dabcyl, is primarily used as a dark fluorescence quencher . Its primary targets are proteins or peptides, specifically their amino-groups . The succinimidyl ester form of DABCYL is reactive with terminal amines or lysines of peptides and other nucleophiles .

Mode of Action

DABCYL acid operates as a fluorescence quencher in Förster Resonance Energy Transfer (FRET) systems . It absorbs the energy emitted by a fluorescent dye (the donor), thereby preventing the dye from fluorescing and effectively “quenching” the fluorescence . This mechanism is particularly useful in biological research for studying interactions between molecules.

Biochemical Pathways

The exact biochemical pathways affected by DABCYL acid depend on the specific proteins or peptides it is attached to. It’s worth noting that dabcyl acid is often used in conjunction with other molecules in fret systems to study various biochemical pathways .

Pharmacokinetics

It is known to be soluble in dmso , which suggests it could be distributed in the body through this solvent. More research would be needed to fully understand its pharmacokinetic properties.

Result of Action

The primary result of DABCYL acid’s action is the quenching of fluorescence. This is used in research to detect and measure molecular interactions, such as protein-protein or protein-nucleic acid interactions . By attaching DABCYL acid to one molecule and a fluorescent dye to another, researchers can monitor the interaction between the two molecules based on changes in fluorescence.

Action Environment

The efficacy and stability of DABCYL acid can be influenced by various environmental factors. For instance, the efficiency of energy transfer (and thus the degree of fluorescence quenching) can be affected by the distance between the DABCYL acid and the fluorescent dye, the orientation of the dye and quencher, and the spectral overlap between the dye emission and quencher absorption . Furthermore, DABCYL acid’s stability and reactivity may be affected by factors such as temperature, pH, and the presence of other chemicals in the environment .

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity.

Future Directions

Future research could focus on the photorelaxation pathways of similar compounds, the vibrational dynamics in crystalline structures, and the potential applications of these compounds in various fields such as nonlinear optical applications.

Q & A

Q1: How does Dabcyl quench fluorescence?

A: Dabcyl quenches fluorescence primarily through a mechanism known as Fluorescence Resonance Energy Transfer (FRET) [, ]. When a fluorophore (donor) and Dabcyl (acceptor) are in close proximity and their spectral properties overlap, the excited state energy from the fluorophore is transferred to Dabcyl. This energy transfer occurs non-radiatively, meaning Dabcyl dissipates the absorbed energy as heat instead of emitting light, thereby effectively quenching the fluorescence of the donor molecule [, ].

Q2: What are the implications of Dabcyl’s quenching mechanism for its applications?

A: Dabcyl's FRET-based quenching is distance-dependent, making it useful for studying molecular interactions and conformational changes. This property is extensively employed in molecular beacons, where Dabcyl's proximity to a fluorophore in a hairpin structure quenches fluorescence. Upon hybridization with a target DNA sequence, the hairpin opens, separating Dabcyl and the fluorophore, leading to a detectable increase in fluorescence [, ].

Q3: Beyond FRET, can Dabcyl quench fluorescence through other mechanisms?

A: While FRET is the dominant mechanism, research suggests Dabcyl can also quench fluorescence through collisional quenching []. This process involves direct contact between Dabcyl and the fluorophore, leading to non-radiative energy transfer and fluorescence quenching.

Q4: What is the molecular formula, weight, and key spectroscopic data for Dabcyl?

A4:

• Spectroscopic Data: Dabcyl exhibits a characteristic absorbance peak around 463 nm []. This absorbance band overlaps well with the emission spectra of commonly used fluorophores like EDANS, making it an efficient FRET acceptor [, ].

Q5: What are the solubility properties of Dabcyl?

A: Dabcyl is known for its limited solubility in aqueous solutions, posing challenges for its use in biological systems [, ]. This has led to the development of a more hydrophilic analog, Hydrodabcyl, which demonstrates superior solubility in water while retaining its quenching properties [].

Q6: Does Dabcyl itself possess catalytic properties?

A6: The research papers provided do not suggest that Dabcyl exhibits intrinsic catalytic properties. Its primary function revolves around its role as a fluorescence quencher in various applications, rather than as a catalyst in chemical reactions.

Q7: Have there been computational studies on the interactions between Dabcyl and fluorophores?

A7: While the provided papers do not explicitly detail computational modeling studies on Dabcyl-fluorophore interactions, such approaches are conceivable. Computational chemistry methods like molecular docking and molecular dynamics simulations could provide valuable insights into the specific interactions, distances, and orientations crucial for efficient FRET between Dabcyl and various fluorophores.

Q8: Can the azobenzene moiety in Dabcyl be modified to introduce photo-switching capabilities?

A: Yes, research has demonstrated that incorporating a Dabcyl analog, 5-(4-((dimethylamino)phenyl)azo)benzene)-2'-deoxy-uridine (dU(DAB)), into oligonucleotide probes allows for photo-switching properties []. Irradiation of the azobenzene moiety in dU(DAB) leads to photoisomerization, offering potential for the development of light-controlled molecular probes and devices [].